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Compound of Interest

Compound Name: Rivipansel

Cat. No.: B610495 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational drugs like rivipansel is paramount to maintaining a safe

laboratory environment and preventing environmental contamination. This guide provides

essential safety and logistical information, outlining the proper procedures for the disposal of

rivipansel, consistent with safety data sheet (SDS) recommendations and general laboratory

best practices.

Rivipansel Safety and Hazard Information
Rivipansel sodium is an investigational drug that was developed for sickle cell disease.[1][2]

Understanding its hazard profile is the first step in safe handling and disposal.

Hazard Classification: According to its Safety Data Sheet, rivipansel sodium is classified as:

Acute toxicity, Oral (Category 4)[3]

Acute aquatic toxicity (Category 1)[3]

Chronic aquatic toxicity (Category 1)[3]

Key Hazard Statements:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long lasting effects.
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This information underscores the importance of preventing rivipansel from entering the

environment, particularly waterways.

Quantitative Data Summary
The following table summarizes key information for rivipansel sodium.

Property Information Reference

Chemical Name Rivipansel sodium

Synonyms GMI-1070; PF-06460031

CAS Number 1189037-60-2

Molecular Formula C58H74N6O31S3

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents

Personal Protective Equipment (PPE) and Handling
Proper handling is crucial to minimize exposure and prevent accidental release.

Recommended PPE:

Protective gloves

Safety glasses

Laboratory coat

Handling Precautions:

Avoid inhalation, contact with eyes and skin.

Avoid dust and aerosol formation.

Use only in areas with appropriate exhaust ventilation.
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Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

Step-by-Step Disposal Protocol
The primary directive for the disposal of rivipansel is to avoid release to the environment and

to dispose of contents/container to an approved waste disposal plant. The following protocol

provides a detailed, step-by-step guide for laboratory personnel.

Experimental Protocol: Disposal of Rivipansel Waste

Segregation of Waste:

All materials contaminated with rivipansel, including unused product, solutions,

contaminated labware (e.g., vials, pipette tips), and personal protective equipment (PPE),

must be segregated as hazardous chemical waste.

Do not mix rivipansel waste with other waste streams unless compatibility has been

confirmed.

Waste Collection and Labeling:

Collect all rivipansel waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include:

The words "Hazardous Waste"

The full chemical name: "Rivipansel"

The primary hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

The date accumulation started.

Keep the waste container securely closed except when adding waste.
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Decontamination of Labware and Surfaces:

For reusable labware, a thorough decontamination procedure is necessary.

The first rinse of any container that held rivipansel must be collected and disposed of as

hazardous waste.

Subsequent rinses with a suitable solvent (e.g., water, if appropriate for the formulation)

should also be collected as hazardous waste.

Wipe down any surfaces that may have come into contact with rivipansel with an

appropriate cleaning agent, and dispose of the cleaning materials as hazardous waste.

Disposal of Empty Containers:

Thoroughly empty all contents from the original rivipansel container.

The first rinse of the empty container with a suitable solvent must be collected as

hazardous waste.

After thorough rinsing, deface or remove the original label to prevent misuse.

Dispose of the rinsed and dried container in accordance with institutional and local

regulations for chemical containers.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.

Rivipansel Disposal Workflow
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Caption: Workflow for the safe disposal of rivipansel waste in a laboratory setting.
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Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult the Safety Data Sheet and

your Environmental Health and Safety office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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